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Compound of Interest

Compound Name:
Sodium 4-formylbenzene-1,3-

disulfonate

Cat. No.: B051454 Get Quote

CAS Number: 33513-44-9 Hydrate CAS Number: 207291-88-1

This technical guide provides an in-depth overview of Sodium 4-formylbenzene-1,3-
disulfonate, a versatile organic compound with applications in proteomics, materials science,

and potentially drug development. This document is intended for researchers, scientists, and

professionals in drug development, offering a centralized resource on its properties, synthesis,

analysis, and potential applications.

Chemical and Physical Properties
Sodium 4-formylbenzene-1,3-disulfonate is a water-soluble aromatic compound

characterized by the presence of a reactive aldehyde group and two sulfonate groups. These

functional groups impart unique chemical properties, making it a valuable tool in various

scientific disciplines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b051454?utm_src=pdf-interest
https://www.benchchem.com/product/b051454?utm_src=pdf-body
https://www.benchchem.com/product/b051454?utm_src=pdf-body
https://www.benchchem.com/product/b051454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₄Na₂O₇S₂ [1][2]

Molecular Weight 310.20 g/mol [1]

Appearance
White to off-white powder or

crystals
---

Purity ≥97% [1]

Solubility Soluble in water [3]

Storage
Room temperature, under inert

atmosphere
[4]

Synthesis and Purification
While specific, detailed peer-reviewed synthesis protocols for Sodium 4-formylbenzene-1,3-
disulfonate are not readily available in the public domain, a plausible synthetic route can be

extrapolated from patents describing the synthesis of analogous compounds like

benzaldehyde-2,4-disulfonic acid salts.[5][6] The general approach involves the sulfonation of a

substituted benzaldehyde.

Hypothetical Experimental Protocol: Synthesis
This protocol is a hypothetical example based on the synthesis of similar compounds and

should be optimized for safety and efficiency in a laboratory setting.

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a reflux

condenser, a dropping funnel, and a magnetic stirrer.

Sulfonation: Charge the flask with a suitable starting material, such as 4-

formylbenzenesulfonic acid. Slowly add fuming sulfuric acid (oleum) from the dropping funnel

while maintaining a controlled temperature. The reaction is typically exothermic and may

require cooling.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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Work-up: Once the reaction is complete, carefully quench the reaction mixture by pouring it

onto ice.

Neutralization: Neutralize the acidic solution with a sodium-based alkali, such as sodium

hydroxide or sodium carbonate, to precipitate the disodium salt.

Isolation: Isolate the crude product by filtration.

Experimental Protocol: Purification
The purification of aryl sulfonic acids and their salts can be challenging due to their high water

solubility.[7][8] Common methods include recrystallization and ion-exchange chromatography.

Recrystallization:

Dissolve the crude Sodium 4-formylbenzene-1,3-disulfonate in a minimal amount of hot

water.

If necessary, treat with activated charcoal to remove colored impurities.

Filter the hot solution to remove any insoluble materials.

Allow the solution to cool slowly to induce crystallization.

Collect the purified crystals by filtration and wash with a small amount of cold solvent (e.g.,

ethanol or a water/ethanol mixture).

Dry the crystals under vacuum.

Ion-Exchange Chromatography:

Prepare a column with a suitable ion-exchange resin (e.g., a strongly basic anion-

exchange resin).

Dissolve the crude product in water and load it onto the column.

Wash the column with deionized water to remove inorganic salts and non-ionic impurities.
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Elute the desired product using a salt gradient (e.g., an increasing concentration of NaCl

solution).

Collect fractions and analyze them by HPLC to identify those containing the pure product.

Combine the pure fractions and desalt if necessary (e.g., by dialysis or reverse-phase

chromatography).

Analytical Methods
A combination of spectroscopic and chromatographic techniques can be used to characterize

and assess the purity of Sodium 4-formylbenzene-1,3-disulfonate.

Analytical Technique Purpose

¹H and ¹³C NMR Spectroscopy Structural elucidation and confirmation.

High-Performance Liquid Chromatography

(HPLC)
Purity assessment and quantification.

Liquid Chromatography-Mass Spectrometry

(LC-MS)

Molecular weight determination and impurity

profiling.

Fourier-Transform Infrared (FTIR) Spectroscopy Identification of functional groups.

Exemplary Experimental Protocol: HPLC Analysis
This is an example protocol based on methods for similar aromatic sulfonated compounds and

may require optimization.

Column: A reverse-phase C18 column is a suitable starting point.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where the aromatic ring exhibits strong absorbance

(e.g., around 254 nm).
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Sample Preparation: Dissolve a known amount of the compound in the mobile phase or

water.

Applications in Research and Development
The bifunctional nature of Sodium 4-formylbenzene-1,3-disulfonate makes it a valuable

reagent in several areas of research.

Proteomics and Bioconjugation
The aldehyde group can react with primary amines, such as the N-terminus of proteins or the

side chain of lysine residues, to form a Schiff base. This reaction can be stabilized by reduction

to form a stable secondary amine linkage. This reactivity makes it a useful crosslinking agent

for studying protein-protein interactions. The sulfonate groups enhance the water solubility of

the crosslinker, which is advantageous for biological applications.

Below is a conceptual workflow for using Sodium 4-formylbenzene-1,3-disulfonate as a

protein crosslinking agent.

Preparation

Reaction Analysis

Protein A

Incubation
(Schiff Base Formation)Protein B

Sodium 4-formylbenzene-
1,3-disulfonate

Reduction
(e.g., NaBH3CN) SDS-PAGE Mass Spectrometry
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Protein Crosslinking Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b051454?utm_src=pdf-body
https://www.benchchem.com/product/b051454?utm_src=pdf-body
https://www.benchchem.com/product/b051454?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Delivery
Aldehyde-containing molecules are explored as crosslinkers for creating hydrogels and other

drug delivery systems.[9] The ability of the aldehyde to react with amines on polymers like

chitosan can be used to form stable drug-eluting matrices. The sulfonated nature of this

particular compound could influence the hydrophilicity and drug release properties of such

systems.

Potential Role in Signaling Pathways
Currently, there is no direct evidence in the scientific literature linking Sodium 4-
formylbenzene-1,3-disulfonate to specific signaling pathways. However, its reactivity and

structural features suggest potential avenues for investigation. As a protein-modifying agent, it

could potentially be used to:

Probe Protein Function: By crosslinking proteins within a signaling complex, it could help to

identify interacting partners and stabilize transient interactions for analysis.

Develop Targeted Therapeutics: If conjugated to a targeting moiety (e.g., an antibody or a

small molecule ligand), the aldehyde could be used to deliver a payload or to selectively

crosslink proteins at a specific cellular location.

The sulfonate groups may also influence cellular uptake and distribution, a key factor in the

efficacy of any potential therapeutic agent.[10][11]

The following diagram illustrates a hypothetical scenario where a conjugate of this molecule

could be used to modulate a cell surface receptor signaling pathway.
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Hypothetical Signaling Pathway Modulation.

Conclusion
Sodium 4-formylbenzene-1,3-disulfonate is a chemical entity with established utility and

further potential in various research fields. Its water solubility and reactive aldehyde group

make it a valuable tool for bioconjugation and materials science. While its direct role in drug

development and interaction with signaling pathways remains to be elucidated, its chemical

properties provide a strong foundation for future investigations in these areas. This guide

serves as a comprehensive starting point for researchers interested in exploring the

applications of this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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